Fructose 1-(barium phosphate)

Specification

• CAS No.: 53823-70-4
• Molecular Formula: C6H13BaO9P
• Molecular Weight: 397.46 g/mol
• IUPAC Name: barium(2+);[(3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexyl] phosphate
• Standard InChI: InChI=1S/C6H13O9P.Ba/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h3,5-8,10-11H,1-2H2,(H2,12,13,14);/t3-,5-,6-;/m1./s1
• Standard InChI Key: MOABIPIXBGNVJH-BAOOBMCLSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H](C(=O)COP(=O)(O)O)O)O)O)O.[Ba]
• SMILES: C(C(C(C(C(=O)COP(=O)([O-])[O-])O)O)O)O.[Ba+2]
• Canonical SMILES: C(C(C(C(C(=O)COP(=O)(O)O)O)O)O)O.[Ba]
• Appearance: White to off-white powder

Introduction

Chemical Identity and Structure

Fructose 1-(barium phosphate), formally known as D-Fructose 1-phosphate barium salt, is the barium salt form of fructose 1-phosphate, a critical intermediate in carbohydrate metabolism. The compound features a fructose moiety with a phosphate group at the 1-position, balanced by a barium ion. Its molecular formula is C₆H₁₁BaO₉P with a molecular weight of approximately 395.45 g/mol. The compound typically appears as a white to off-white crystalline solid with limited solubility in water and aqueous acid solutions.

The chemical structure consists of a fructofuranose ring system with hydroxyl groups at the 3, 4, and 5 positions, a hydroxymethyl group at position 5, and a phosphate group linked to the carbon at position 1. The barium ion coordinates with the phosphate group, forming the salt structure.

Physical and Chemical Properties

The physical and chemical properties of Fructose 1-(barium phosphate) are summarized in Table 1.

Table 1: Physical and Chemical Properties of Fructose 1-(barium phosphate)

Property	Value
Molecular Formula	C₆H₁₁BaO₉P
Molecular Weight	395.45 g/mol
Physical Appearance	White to off-white crystalline solid
Solubility	Slightly soluble in water and aqueous acid
Chemical Structure	Fructofuranose with phosphate at position 1
Parent Compound	D-fructofuranose 1-phosphate (CID 439394)

Nomenclature and Identification

Fructose 1-(barium phosphate) is identified through various systematic naming conventions and numerical identifiers used in chemical databases and regulatory frameworks. These identifiers facilitate accurate tracking and referencing of the compound in scientific literature and commercial applications.

The compound is registered under multiple identification systems, providing consistent reference points for researchers and regulatory bodies.

Table 2: Identification Codes and Alternative Names for Fructose 1-(barium phosphate)

Identifier Type	Value
CAS Registry Numbers	53823-70-4, 34079-63-5
PubChem CID	44630292, 131880633, 53398687
EC Number	258-811-2
InChIKey	MOABIPIXBGNVJH-BAOOBMCLSA-N
Chemical Registry Number	769198115898

Synonyms and Alternative Names

The compound is known by several synonyms in scientific literature and commercial catalogs:

• D-Fructose 1-phosphate barium salt

• Fructose-1-phosphate Barium Salt

• D-Fructose 1-phosphate barium salt trihydrate

• D-Fructose, 1-(dihydrogen phosphate), barium salt (1:1)

• Barium ((3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)methyl phosphate

• Barium 1-O-phosphonatohex-2-ulofuranose

Research Applications

The unique properties of Fructose 1-(barium phosphate) make it valuable for several research applications in biochemistry and structural biology.

Enzyme Purification

One of the primary applications of Fructose 1-(barium phosphate) is in enzyme purification protocols. The compound can be used to precipitate specific proteins, allowing for the separation and purification of enzymes involved in fructose metabolism. For example, it has been employed in the purification of aldolase B, a key enzyme in fructose metabolism, from rabbit muscle.

Structural Biology Studies

Barium, with its high atomic number and large size, makes Fructose 1-(barium phosphate) useful in X-ray crystallography studies. When incorporated into a molecule, barium provides a heavy atom marker that enhances X-ray diffraction, facilitating the determination of three-dimensional structures of proteins and enzymes that interact with fructose 1-phosphate. This structural information is crucial for understanding the mechanisms of enzymatic action and the role of these enzymes in cellular processes.

Metabolic Research

Researchers use Fructose 1-(barium phosphate) in studies focused on carbohydrate metabolism, particularly in investigations of:

• Fructose metabolism pathways

• Enzyme kinetics involving fructose-metabolizing enzymes

• Metabolic disorders related to fructose metabolism

• Structure-function relationships of enzymes involved in carbohydrate metabolism